5-Chloro-2-(1-piperidyl)benzooxazole

• CAS RN: 78750-03-5
• Molecular Formula: C12H13ClN2O
• Molecular Weight: 236.70 g/mol
• IUPAC Name: 5-chloro-2-piperidin-1-yl-1,3-benzoxazole
• InChI: InChI=1S/C12H13ClN2O/c13-9-4-5-11-10(8-9)14-12(16-11)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7H2
• InChI Key: YGFYTUACVRNBRK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC3=C(O2)C=CC(=C3)Cl

Description

5-Chloro-2-(1-piperidyl)benzooxazole is a useful research compound. Its molecular formula is C12H13ClN2O and its molecular weight is 236.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Amino-4-chlorophenol (400 mg) and 4-piperidinecarboxylic acid (360 mg) were mixed with polyphosphate (2 g) in xylene (30 ml) and stirred with heating at 180° C. for 2 hours. After cooling to room temperature, the reaction was stopped by adding water. The filtrate was adjusted to pH 12 with 50% potassium hydroxide aqueous solution and extracted with methylene chloride. The organic layer was washed with saturated brine and dried with magnesium sulfate, and then the solvent was evaporated under a reduced pressure to obtain the title compound 5-chloro-2-(1-piperidyl)benzoxazole (218 mg).